Cas no 20858-25-7 (3,6,9,12-Tetraoxatetracosanoicacid)

• Product Name: 3,6,9,12-Tetraoxatetracosanoicacid
• CAS No: 20858-25-7
• MF: C₂₀H₄₀O₆
• MW: 376.528007507324
• CID: 241699
• Update Time: 2026-05-14

3,6,9,12-Tetraoxatetracosanoicacid Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetracosanoicacid
• 2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]acetic acid

• Inchi： InChI=1S/C20H40O6/c1-2-3-4-5-6-7-8-9-10-11-12-23-13-14-24-15-16-25-17-18-26-19-20(21)22/h2-19H2,1H3,(H,21,22)
• InChI Key： VXWLNXGYIWKCDK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOCCOCCOCCOCC(=O)O

Computed Properties

• Exact Mass: 376.2826

Experimental Properties

• PSA: 74.22

Additional information on 3,6,9,12-Tetraoxatetracosanoicacid

Recent Advances in the Study of 3,6,9,12-Tetraoxatetracosanoic Acid (CAS: 20858-25-7)

3,6,9,12-Tetraoxatetracosanoic acid (CAS: 20858-25-7) is a polyether fatty acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in drug delivery systems, antimicrobial activity, and as a building block for novel biomaterials. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

One of the most promising areas of research involves the use of 3,6,9,12-Tetraoxatetracosanoic acid in the development of advanced drug delivery systems. Its amphiphilic nature, characterized by a hydrophilic polyether chain and a hydrophobic fatty acid tail, makes it an excellent candidate for the formulation of micelles and liposomes. A 2023 study published in the Journal of Controlled Release demonstrated that micelles incorporating this compound exhibited enhanced stability and prolonged drug release profiles, particularly for hydrophobic anticancer agents. The study highlighted the compound's ability to improve bioavailability and reduce systemic toxicity, marking a significant advancement in targeted cancer therapy.

In addition to its applications in drug delivery, recent investigations have revealed the antimicrobial potential of 3,6,9,12-Tetraoxatetracosanoic acid. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, a finding that could pave the way for new classes of antibiotics in an era of increasing antimicrobial resistance.

The compound's utility extends beyond therapeutic applications. A groundbreaking study in Advanced Materials detailed its incorporation into self-assembling biomaterials for tissue engineering. The researchers utilized 3,6,9,12-Tetraoxatetracosanoic acid as a key component in creating nanostructured scaffolds that promoted cell adhesion and proliferation. This innovation holds particular promise for regenerative medicine, offering a biocompatible platform for wound healing and organ repair.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3,6,9,12-Tetraoxatetracosanoic acid. Recent work published in Organic Process Research & Development has addressed these issues by developing a more efficient synthetic route using solid-phase chemistry, significantly improving yield and purity. This methodological breakthrough is expected to facilitate broader research and commercial applications of this versatile compound.

Looking forward, the unique properties of 3,6,9,12-Tetraoxatetracosanoic acid (CAS: 20858-25-7) position it as a molecule of considerable interest across multiple disciplines. Ongoing research is exploring its potential in vaccine adjuvants, diagnostic imaging agents, and as a modifier for polymer therapeutics. As synthetic methods continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation biomedical solutions.